Cas no 1263275-07-5 (1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide
• CAS No: 1263275-07-5
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 5282278
• Update Time: 2025-06-13

1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide
• Benzenemethanesulfonamide, 4-bromo-2-fluoro-N-methyl-

• Inchi： 1S/C8H9BrFNO2S/c1-11-14(12,13)5-6-2-3-7(9)4-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： GNCRUWWDUUUKQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CS(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6

Additional information on 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide

Professional Introduction to Compound with CAS No 1263275-07-5 and Product Name: 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide

The compound with the CAS number 1263275-07-5 and the product name 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a 4-bromo-2-fluorophenyl group and a methylmethanesulfonamide moiety, contribute to its unique chemical properties and biological activities.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties, metabolic stability, and binding affinity of molecules. In the case of 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide, the 4-bromo substituent enhances the reactivity of the aromatic ring, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy in drug candidates.

The N-methylmethanesulfonamide group is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the nitrogen atom increases the lipophilicity of the sulfonamide, which can improve membrane permeability and thus enhance oral bioavailability. This modification is particularly important in drug design, as poor bioavailability can significantly limit the therapeutic potential of a compound.

Current advancements in medicinal chemistry have demonstrated that molecules incorporating both bromo and fluoro substituents on an aromatic ring exhibit enhanced binding interactions with biological targets. For instance, studies have shown that such structural motifs can improve receptor binding affinity by modulating hydrophobic interactions and electronic effects. The 4-bromo-2-fluorophenyl group in 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide is expected to play a crucial role in its interaction with enzymes and receptors, thereby influencing its pharmacological profile.

In addition to its structural significance, this compound has shown promise in preclinical studies as a lead candidate for further development. Researchers have been exploring its potential as an inhibitor of various enzymes involved in cancer pathways. The sulfonamide moiety is known to interact with key residues in enzyme active sites, making it an attractive scaffold for designing potent inhibitors. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against targets such as kinases and proteases, which are critical for cancer cell proliferation and survival.

The synthesis of 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex molecular frameworks. The use of fluorinated precursors and transition metal catalysis enables the efficient introduction of fluorine atoms into the aromatic ring, which is essential for achieving the desired biological properties. Advances in flow chemistry have also facilitated the scalable production of this compound, making it more accessible for further research and development.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how different substituents affect the binding affinity and selectivity of potential drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify optimal analogs for further testing.

Future directions in research may focus on exploring new synthetic methodologies to diversify the chemical space around this core scaffold. Additionally, investigating the metabolic stability and pharmacokinetic properties of this compound will be crucial for its translation into clinical applications. Understanding how the body processes these molecules will provide valuable insights into optimizing their therapeutic potential.

In conclusion, 1-(4-bromo-2-fluorophenyl)-N-methylmethanesulfonamide (CAS No 1263275-07-5) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. The combination of fluorine and bromine substituents on an aromatic ring, coupled with a sulfonamide moiety, contributes to its potential as a therapeutic agent. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern pharmaceutical chemistry.